Cas no 1602467-91-3 (2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1602467-91-3
• MF: C₈H₆BrClO₂S
• MW: 281.554039478302
• CID: 6257983
• PubChem ID: 102843256
• Update Time: 2025-05-22

2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1913751
• 1602467-91-3

• Inchi： 1S/C8H6BrClO2S/c9-5-2-6(13-7(5)10)3-1-4(3)8(11)12/h2-4H,1H2,(H,11,12)
• InChI Key： HFHHIKVBBYRYEC-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1CC1C(=O)O)Cl

Computed Properties

• Exact Mass: 279.89604g/mol
• Monoisotopic Mass: 279.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Analysis of 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1602467-91-3)

The compound 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1602467-91-3) is a structurally unique heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a thiophene ring substituted with bromo and chloro groups, linked to a cyclopropane carboxylic acid moiety. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate for drug discovery and material science applications.

Recent trends in organic synthesis highlight the growing demand for halogenated thiophene derivatives, driven by their role in designing kinase inhibitors and antimicrobial agents. Researchers frequently search for "synthesis of bromo-chlorothiophene compounds" or "cyclopropane carboxylic acid applications," reflecting the compound's relevance in modern chemistry. The presence of both halogen atoms and a strained cyclopropane ring enhances its reactivity, enabling diverse functionalization pathways.

From a synthetic perspective, CAS No. 1602467-91-3 is often explored for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its 4-bromo-5-chlorothiophene scaffold. These transformations are pivotal for constructing complex molecules in medicinal chemistry. Additionally, its carboxylic acid group allows for further derivatization via amidation or esterification, addressing queries like "how to modify thiophene carboxylic acids" commonly seen in academic forums.

Environmental and regulatory considerations are also critical. The compound's halogenated nature aligns with green chemistry principles, as researchers seek "sustainable halogenation methods." Its stability under physiological conditions makes it a candidate for probing "metabolic pathways of heterocycles," a hot topic in pharmacokinetics. Analytical techniques like HPLC and NMR are essential for characterizing 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid, ensuring purity for high-value applications.

In material science, this compound's thiophene-cyclopropane hybrid structure contributes to conjugated systems used in organic electronics. Searches for "thiophene-based semiconductors" or "small-molecule donors for photovoltaics" underscore its versatility. The carboxylic acid group further facilitates anchoring to metal oxides, relevant in dye-sensitized solar cells (DSSCs).

Future directions may involve optimizing the compound's bioavailability or exploring its role in catalysis. As AI-driven drug discovery accelerates, datasets featuring CAS No. 1602467-91-3 could train models to predict novel bioactive scaffolds. This aligns with the surge in searches for "AI in heterocyclic compound design," bridging computational and experimental chemistry.